Cas no 941003-07-2 (5-(benzylamino)-2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(benzylamino)-2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941003-07-2
• MF: C₂₆H₂₂N₄O₃S
• MW: 470.542884349823
• CID: 5428634
• Update Time: 2025-07-01

5-(benzylamino)-2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(benzylamino)-2-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile
• 5-(benzylamino)-2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C26H22N4O3S/c27-16-24-26(28-17-19-6-2-1-3-7-19)33-25(29-24)21-10-12-23(13-11-21)34(31,32)30-15-14-20-8-4-5-9-22(20)18-30/h1-13,28H,14-15,17-18H2
• InChI Key： RJQJWXNMBVYBHH-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=CC=C2)=C(C#N)N=C1C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(benzylamino)-2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Introduction to Compound with CAS No. 941003-07-2 and Product Name: 5-(benzylamino)-2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

The compound with the CAS number 941003-07-2 and the product name 5-(benzylamino)-2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a benzylamino group, a tetrahydroisoquinoline-2-sulfonyl moiety, and an oxazole ring system makes this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound in question is particularly noteworthy due to its structural complexity and the potential for multiple interactions with biological targets. The tetrahydroisoquinoline scaffold is well-known for its presence in various bioactive natural products and pharmacologically relevant compounds. Its incorporation into the molecular framework of this compound suggests potential applications in the treatment of neurological disorders, cardiovascular diseases, and other conditions where tetrahydroisoquinoline derivatives have demonstrated efficacy.

The oxazole ring is another key feature of this compound that contributes to its chemical diversity. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The combination of an oxazole ring with the other functional groups in this compound may enhance its pharmacological profile, making it a valuable asset in drug discovery efforts.

Furthermore, the benzylamino group introduces an additional layer of complexity to the molecule. This group is often used in medicinal chemistry to improve solubility, stability, and bioavailability of drug candidates. Its presence in this compound may facilitate better absorption and distribution within the body, thereby increasing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential binding interactions between this compound and various biological targets. Preliminary studies suggest that it may interact with enzymes and receptors involved in signal transduction pathways, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tetrahydroisoquinoline-2-sulfonyl moiety is particularly challenging due to its sensitivity to environmental conditions. However, recent improvements in synthetic methodologies have made it possible to achieve high yields under controlled conditions.

Once synthesized, the compound can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile. The results of these studies will provide valuable insights into its potential therapeutic applications.

In conclusion, the compound with CAS number 941003-07-2 and product name 5-(benzylamino)-2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. With continued research and development, this compound has the potential to contribute to the discovery of novel therapeutic agents for various diseases.